Cas no 2225144-56-7 (3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride)

• Product Name: 3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride
• CAS No: 2225144-56-7
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• CID: 6570724
• PubChem ID: 137795466
• Update Time: 2025-10-23

3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride
• EN300-1719758
• 3-amino-2-(3-fluorophenyl)propan-1-ol;hydrochloride
• starbld0019971
• 2225144-56-7
• (S)-beta-(3-Fluorophenyl)alaninol hydrochloride

• Inchi： 1S/C9H12FNO.ClH/c10-9-3-1-2-7(4-9)8(5-11)6-12;/h1-4,8,12H,5-6,11H2;1H
• InChI Key： ANOZDPUDOKIUNU-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C(CO)CN

Computed Properties

• Exact Mass: 205.0669699g/mol
• Monoisotopic Mass: 205.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride

Introduction to 3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride (CAS No. 2225144-56-7)

3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride (CAS No. 2225144-56-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its hydrochloride salt form, exhibits a unique structural framework that includes an amino group, a fluorophenyl moiety, and a propanol backbone. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The fluorophenyl substituent is particularly noteworthy, as fluorine-containing aromatic rings are frequently incorporated into pharmaceutical agents due to their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. In recent years, the study of fluorinated aromatic compounds has seen remarkable advancements, with researchers uncovering novel mechanisms by which fluorine atoms can influence molecular interactions at the atomic level. This has led to the development of a plethora of fluorinated drugs that have demonstrated efficacy in treating various diseases, including cancer and infectious disorders.

Moreover, the amino group in 3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride provides a versatile site for further chemical modifications, enabling the synthesis of derivatives with tailored biological properties. The combination of an amino group and a fluorinated aromatic ring suggests potential applications in the development of enzyme inhibitors, receptor modulators, or even antimicrobial agents. Such compounds are of particular interest in the context of emerging infectious diseases and the growing challenge of antibiotic resistance.

Recent studies have highlighted the importance of hydrochloride salts in pharmaceutical formulations. These salts are often preferred due to their improved solubility, stability, and bioavailability compared to their free base forms. The hydrochloride salt form of 3-amino-2-(3-fluorophenyl)propan-1-ol is expected to enhance its pharmacological properties, making it more suitable for clinical translation. Researchers have been exploring the use of such salts in optimizing drug delivery systems, particularly for oral and intravenous administrations.

The chemical synthesis of 3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluorophenyl group necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient and environmentally friendly routes to fluorinated compounds, which is crucial for large-scale production.

In the realm of medicinal chemistry, computational modeling plays an increasingly pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been employed to evaluate how 3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride interacts with biological targets such as enzymes or receptors. These simulations have provided valuable insights into its potential therapeutic applications and have guided the design of more potent derivatives.

The compound's structural features also make it an interesting subject for studying protein-ligand interactions at a molecular level. The interplay between the amino group, the fluorophenyl ring, and the propanol side chain can influence binding affinity and selectivity. Such knowledge is essential for developing drugs that exhibit high specificity while minimizing off-target effects—a critical consideration in modern drug design.

As research progresses, 3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride may find applications in various therapeutic areas beyond its initial discovery. For instance, its potential as a precursor for more complex molecules or as an intermediate in synthetic pathways could open new avenues for drug development. Additionally, its unique structural motifs may inspire innovative approaches to addressing unmet medical needs.

The safety and efficacy profile of any pharmaceutical compound must be thoroughly evaluated before clinical use. Preclinical studies involving 3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride are ongoing to assess its pharmacokinetics, toxicity profiles, and potential side effects. These studies are essential for ensuring that the compound is safe for human consumption and can be developed into a viable therapeutic agent.

In conclusion,3-amino-2-(3-fluorophenyl)propan-1-ol hydrochloride (CAS No. 2225144-56-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising an amino group, a fluorophenyl moiety, and a propanol backbone—make it a versatile scaffold for drug discovery. As scientific understanding advances and new synthetic methodologies emerge,this compound is poised to contribute substantially to the development of innovative therapies across multiple disease domains.